Cas no 923283-62-9 (Methyl 1-Boc-4-nitropyrazole-3-carboxylate)
923283-62-9 structure
Product Name:Methyl 1-Boc-4-nitropyrazole-3-carboxylate
CAS No:923283-62-9
MF:C10H13N3O6
MW:271.226722478867
CID:737848
PubChem ID:68365031
Update Time:2025-04-19
Methyl 1-Boc-4-nitropyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-Boc-4-nitropyrazole-3-carboxylate
- 1H-Pyrazole-1,3-dicarboxylic acid, 4-nitro-, 1-(1,1-dimethylethyl)3-methyl ester
- 1-O-tert-butyl 3-O-methyl 4-nitropyrazole-1,3-dicarboxylate
- 923283-62-9
- 1-(1,1-Dimethylethyl) 3-methyl 4-nitro-1H-pyrazole-1,3-dicarboxylate
- SCHEMBL12725156
- DTXSID901160480
- 1-tert-Butyl 3-methyl 4-nitro-1H-pyrazole-1,3-dicarboxylate
-
- Inchi: 1S/C10H13N3O6/c1-10(2,3)19-9(15)12-5-6(13(16)17)7(11-12)8(14)18-4/h5H,1-4H3
- InChI Key: LZZMMDJIBFZZNA-UHFFFAOYSA-N
- SMILES: O(C(N1C=C(C(C(=O)OC)=N1)[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 271.08043514g/mol
- Monoisotopic Mass: 271.08043514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 116Ų
Methyl 1-Boc-4-nitropyrazole-3-carboxylate Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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